ethyl 2-{7-[(ethoxycarbonyl)methyl]-3,4,9-trimethyl-6,8-dioxo-5,7,9-trihydro-4 H-1,2,4-triazino[4,3-h]purinyl}acetate

• IUPAC Name: ethyl 2-[1-(2-ethoxy-2-oxoethyl)-3,4,9-trimethyl-6,8-dioxo-4H-purino[8,7-c][1,2,4]triazin-7-yl]acetate
• InChI: InChI=1S/C18H24N6O6/c1-6-29-12(25)8-22-16(27)14-15(21(5)18(22)28)19-17-23(9-13(26)30-7-2)20-10(3)11(4)24(14)17/h11H,6-9H2,1-5H3
• InChI Key: ZEANMRFFNPWRJW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)C2=C(N=C3N2C(C(=NN3CC(=O)OCC)C)C)N(C1=O)C
• Molecular Formula: C18H24N6O6
• Molecular Weight: 420.4 g/mol

Description

Ethyl 2-{7-[(ethoxycarbonyl)methyl]-3,4,9-trimethyl-6,8-dioxo-5,7,9-trihydro-4 H-1,2,4-triazino[4,3-h]purinyl}acetate is a useful research compound. Its molecular formula is C18H24N6O6 and its molecular weight is 420.426. The purity is usually 95%.
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Scientific Research Applications

Polymers of Carbonic Acid

Research into polymers of carbonic acid, such as the polymerization of trimethylene carbonate, highlights the utility of complex esters and carbonates in polymer chemistry. These polymers, characterized by high molecular weights and specific end-groups, are studied for their potential applications in biomedical and environmental fields due to their biodegradability and physicochemical properties (Kricheldorf, Jenssen, & Kreiser-Saunders, 1991).

Synthesis of Cyclic Hydroxamic Acids and Lactams

The synthesis of cyclic hydroxamic acids and lactams with benzoxazine skeletons showcases the chemical versatility of ester and acetate groups in synthesizing biologically relevant molecules. These compounds are analogs to natural products and have implications for agricultural and pharmaceutical research due to their potential biological activities (Hartenstein & Sicker, 1993).

Antimicrobial Activities of Triazine Derivatives

The exploration of 1,2,4-triazine derivatives, including their synthesis and evaluation for antimicrobial activities, demonstrates the relevance of triazine-containing compounds in developing new antimicrobial agents. This research is crucial for addressing the global challenge of antibiotic resistance and finding new therapeutic options (Sharma, Sharma, & Rane, 2004).

Heterocyclic Chemistry Applications

Studies on the reactions of acetylenecarboxylic acid with amines, leading to diverse heterocyclic compounds, illustrate the importance of ethyl esters in heterocyclic chemistry. These compounds are foundational in the synthesis of complex molecules with potential applications in drug development and materials science (Iwanami et al., 1964).